molecular formula C9H9NO2 B140375 2,3-Dihydrobenzofuran-7-carboxamide CAS No. 134401-97-1

2,3-Dihydrobenzofuran-7-carboxamide

Cat. No.: B140375
CAS No.: 134401-97-1
M. Wt: 163.17 g/mol
InChI Key: WJVVPYVGCDWJKB-UHFFFAOYSA-N
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Description

2,3-Dihydrobenzofuran-7-carboxamide, also known as this compound, is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

134401-97-1

Molecular Formula

C9H9NO2

Molecular Weight

163.17 g/mol

IUPAC Name

2,3-dihydro-1-benzofuran-7-carboxamide

InChI

InChI=1S/C9H9NO2/c10-9(11)7-3-1-2-6-4-5-12-8(6)7/h1-3H,4-5H2,(H2,10,11)

InChI Key

WJVVPYVGCDWJKB-UHFFFAOYSA-N

SMILES

C1COC2=C1C=CC=C2C(=O)N

Canonical SMILES

C1COC2=C1C=CC=C2C(=O)N

Synonyms

7-Benzofurancarboxamide,2,3-dihydro-(9CI)

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,3-Dihydrobenzofuran-7-carboxylic acid (15.0 g, 91 mmol) was dissolved in DCM (150 ml) and DMF (150 ml). 1-Hydroxybenzotriazole (12.3 g, 91 mmol) was added. The solution was cooled to 0° C. N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (17.5 g, 91 mmol) was added. The reaction mixture was stirred for 20 min at 0° C. A 1 N solution of ammonia in methanol (200 ml, 200 mmol) was added. The reaction mixture was stirred for 16 hours, while it was warming up to room temperature. It was diluted with ethyl acetate (200 ml) and washed with a 10% aqueous sodium hydrogensulphate solution. The aqueous phase was extracted with ethyl acetate (2×100 ml). The combined organic layers were washed with a saturated aqueous solution of sodium hydrogen carbonate (400 ml) and dried over magnesium sulphate. The solvent was removed in vacuo. The remaining crystals were washed with ethyl acetate (3×100 ml) and dried in vacuo to give 5.21 g of 2,3-dihydrobenzofuran-7-carboxylic acid amide.
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